Cas no 2248295-40-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanoate
• CAS No: 2248295-40-9
• MF: C₁₉H₁₃N₃O₅
• MW: 363.323624372482
• CID: 6116320
• PubChem ID: 165730571
• Update Time: 2025-07-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248295-40-9
• EN300-6520224
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanoate

• Inchi： 1S/C19H13N3O5/c23-16(27-22-18(24)13-8-4-5-9-14(13)19(22)25)11-10-15-20-17(21-26-15)12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key： CXKQEEBXPPSVJA-UHFFFAOYSA-N
• SMILES： O(C(CCC1=NC(C2C=CC=CC=2)=NO1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 363.08552052g/mol
• Monoisotopic Mass: 363.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 103Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanoate (CAS No. 2248295-40-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanoate (CAS No. 2248295-40-9) is a highly specialized organic molecule with significant potential in pharmaceutical and materials science applications. Its unique structure combines a phthalimide moiety with a 1,2,4-oxadiazole ring, making it a subject of interest for researchers exploring novel bioactive compounds. The presence of both ester and heterocyclic functionalities in this molecule opens doors to diverse chemical modifications, aligning with current trends in drug discovery and functional materials.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanoate has surged due to their role in targeted therapy and enzyme inhibition. The 1,2,4-oxadiazole ring, in particular, is known for its bioisosteric properties, often mimicking carboxylic acids or amides in drug design. This has led to increased searches for "oxadiazole derivatives in medicine" and "phthalimide-based drug candidates," reflecting the scientific community's focus on this structural motif.

The synthesis of CAS No. 2248295-40-9 typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers frequently inquire about "synthetic routes for complex esters" and "phthalimide conjugation techniques," highlighting the technical challenges associated with such compounds. Advanced purification methods like HPLC or column chromatography are often required to isolate this compound in high purity, a topic frequently discussed in process chemistry forums.

From a materials science perspective, the π-conjugated system in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanoate suggests potential applications in organic electronics. The growing interest in "small molecule semiconductors" and "organic photovoltaic materials" makes this compound relevant to sustainable technology development. Its thermal stability and electronic properties are currently under investigation for possible use in OLEDs or sensor technologies.

Quality control of 2248295-40-9 requires comprehensive analytical characterization. Common techniques include NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and FTIR analysis. The pharmaceutical industry's emphasis on "impurity profiling" and "structural elucidation methods" reflects the importance of rigorous quality assessment for such specialized compounds. Recent publications have focused on the crystallographic properties of similar structures, providing insights into their solid-state behavior.

Environmental and safety considerations for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanoate follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment (PPE) and ventilation systems are recommended during handling. The scientific community's growing focus on "green chemistry principles" has prompted investigations into more sustainable synthesis routes for such complex molecules.

Future research directions for CAS No. 2248295-40-9 may explore its biological activity profile, particularly in relation to inflammatory pathways or neurological targets, given the known pharmacological properties of phthalimide derivatives. The combination with 1,2,4-oxadiazole may offer unique structure-activity relationships worth investigating. Additionally, its potential as a building block for more complex architectures continues to attract attention in medicinal chemistry circles.

Commercial availability of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-phenyl-1,2,4-oxadiazol-5-yl)propanoate remains limited to specialized chemical suppliers, with most samples being produced on a custom synthesis basis. This aligns with market trends toward "on-demand chemical manufacturing" and "research-grade specialty compounds." Pricing and purity specifications vary significantly depending on the intended application, whether for drug development or material science research.